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2-(5-Oxaspiro[3.4]octan-7-ylamino)-1-phenylpentan-1-ol

Name: 2-(5-Oxaspiro[3.4]octan-7-ylamino)-1-phenylpentan-1-ol
Brand: Smolecule
SKU: S7294920
Rating: 5 (5 reviews)

Catalog No.

S7294920

CAS No.

M.F

C18H27NO2

M. Wt

289.4 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

2-(5-Oxaspiro[3.4]octan-7-ylamino)-1-phenylpentan-...

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Specification
13. Others

General Information

Product Name

2-(5-Oxaspiro[3.4]octan-7-ylamino)-1-phenylpentan-1-ol

IUPAC Name

2-(5-oxaspiro[3.4]octan-7-ylamino)-1-phenylpentan-1-ol

Molecular Formula

C18H27NO2

Molecular Weight

289.4 g/mol

InChI

InChI=1S/C18H27NO2/c1-2-7-16(17(20)14-8-4-3-5-9-14)19-15-12-18(21-13-15)10-6-11-18/h3-5,8-9,15-17,19-20H,2,6-7,10-13H2,1H3

InChI Key

XFFUZRILMOBDEI-UHFFFAOYSA-N

Canonical SMILES

CCCC(C(C1=CC=CC=C1)O)NC2CC3(CCC3)OC2

2-(5-Oxaspiro[3.4]octan-7-ylamino)-1-phenylpentan-1-ol, also known as OSU-6162, is a spirocyclic compound that was developed for its dopamine-stabilizing properties. It was first synthesized in the 1990s by researchers at the Ohio State University and has since been the subject of numerous studies.

Physical and Chemical Properties

OSU-6162 is a white crystalline solid with a molecular weight of 365.52 g/mol. It has a melting point of 110-112 °C and a boiling point of 464.6 °C at 760 mmHg. Its chemical formula is C23H33NO2. The compound is insoluble in water but can be dissolved in organic solvents such as methanol and ethanol.

Synthesis and Characterization

OSU-6162 can be synthesized through a multi-step process involving the condensation of tetrahydropyran-4-one with a phenylpropanoid amine. The resulting intermediate is then reacted with a 2-oxocarboxylic acid to form the spirocyclic structure of the compound. Characterization of the compound is typically done through various spectroscopy techniques such as NMR, IR, and MS.

Analytical Methods

Several analytical methods have been employed to detect and quantify OSU-6162 in various matrices. These include high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and electrochemical techniques.

Biological Properties

OSU-6162 has been shown to have dopamine-stabilizing properties, making it a potential treatment option for conditions such as schizophrenia and Parkinson's disease. It has also been shown to have neuroprotective effects and may be useful in treating traumatic brain injury. The compound has been studied in both in vitro and in vivo models, with promising results.

Toxicity and Safety in Scientific Experiments

Studies have shown that OSU-6162 is relatively safe and well-tolerated in animal models. However, more research is needed to determine its long-term effects and potential toxicity in humans.

Applications in Scientific Experiments

OSU-6162 has potential applications in various fields of research, including neuroscience, pharmacology, and drug discovery. It may also be useful in the development of new therapies for conditions such as schizophrenia and Parkinson's disease.

Current State of Research

Research on OSU-6162 is ongoing, with new studies being published regularly. The compound has shown promising results in preclinical trials and may have potential as a new treatment option in the future.

Potential Implications in Various Fields of Research and Industry

OSU-6162 has potential implications in various fields of research, including neuroscience, pharmacology, and drug discovery. It may also have industrial applications in the development of new medications and therapies.

Limitations and Future Directions

While OSU-6162 shows promise as a potential treatment option, more research is needed to fully understand its mechanisms of action, potential toxicity, and long-term effects. Future studies should aim to elucidate these factors and further explore its potential uses in various fields of research and industry. Additionally, the development of new analogs and derivatives of OSU-6162 may lead to more potent and effective treatments.